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Compound of Interest

Compound Name: ER-000444793

Cat. No.: B15576322 Get Quote

Technical Support Center: ER-000444793
This guide provides detailed information on the stability and storage of ER-000444793, a

potent, cyclophilin D-independent inhibitor of the mitochondrial permeability transition pore

(mPTP).[1][2][3] Proper handling and storage are critical for ensuring the compound's efficacy

and obtaining reproducible experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for ER-000444793?

A: The recommended storage conditions for ER-000444793 depend on whether it is in solid

(powder) form or dissolved in a solvent. Following these guidelines is crucial for maintaining the

compound's stability.

Q2: How should I store the solid (powder) form of ER-000444793?

A: For long-term storage, the solid form of ER-000444793 should be stored at -20°C. For

shorter periods, 4°C is also acceptable.

Q3: What is the best way to store ER-000444793 once it is dissolved in a solvent?

A: Stock solutions of ER-000444793 should be stored at -80°C for long-term storage (up to 2

years) or -20°C for shorter-term storage (up to 1 year).[2] It is highly recommended to aliquot

the stock solution into single-use volumes to prevent degradation from repeated freeze-thaw

cycles.[1]
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Q4: I accidentally left my ER-000444793 stock solution at room temperature. Is it still usable?

A: The stability of ER-000444793 at room temperature in solvent has not been extensively

characterized. To ensure the integrity of your experiments, it is advisable to use a fresh vial or a

properly stored aliquot. If you must use the solution, consider running a small-scale pilot

experiment to validate its activity.

Q5: Can I repeatedly freeze and thaw my ER-000444793 stock solution?

A: It is strongly advised to avoid repeated freeze-thaw cycles as this can lead to the

degradation of the compound.[1] Preparing single-use aliquots is the best practice to maintain

the stability and efficacy of your stock solution.

Data Presentation: Storage Conditions Summary
Form Storage Temperature Duration

Solid (Powder) -20°C 3 years[1][2]

4°C 2 years[2]

In Solvent -80°C 2 years[2]

-20°C 1 month to 1 year[1][2]

Experimental Protocols
Protocol: Preparation of ER-000444793 Stock Solution

This protocol outlines the steps for preparing a stock solution of ER-000444793.

Warm the Vial: Allow the vial of solid ER-000444793 to equilibrate to room temperature

before opening to prevent condensation of moisture.

Solvent Selection: Use fresh, anhydrous dimethyl sulfoxide (DMSO) to prepare the stock

solution.[1]

Dissolution: Add the appropriate volume of DMSO to the vial to achieve the desired

concentration. For example, to prepare a 10 mM stock solution, dissolve the appropriate
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mass of ER-000444793 in the calculated volume of DMSO. The solubility in DMSO is noted

to be 71 mg/mL.[1]

Ensure Complete Dissolution: Vortex or sonicate the solution gently to ensure the compound

has fully dissolved.

Aliquoting: Dispense the stock solution into smaller, single-use polypropylene tubes.

Storage: Store the aliquots at -80°C for long-term storage.

Mandatory Visualization
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Start: Assess ER-000444793 Stability

Was the compound stored improperly?
(e.g., room temp, multiple freeze-thaws)

Is it in powder or solution form?

Yes

Use a new, properly stored aliquot.

No

Visually inspect powder for discoloration or clumping.

Powder

Was the solution stored for an extended period?

Solution

If compromised, discard and use a new vial.

Yes

If appears normal, proceed with caution.
Consider a validation experiment.

No

Perform a validation experiment
(e.g., mitochondrial swelling assay).

No

Yes

Is the activity as expected?

Proceed with your main experiment.

Yes

Discard the questionable stock solution.
Prepare a fresh solution from powder.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for assessing ER-000444793 stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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